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Compound of Interest

Compound Name: Butalamine

Cat. No.: B1668079 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and application

of Butalamine hydrochloride solutions for research purposes. Butalamine hydrochloride is a

peripheral vasodilator with local anesthetic effects, acting primarily through the inhibition of

calcium ion influx in smooth muscle cells.[1]

Chemical and Physical Properties
Butalamine hydrochloride is a white to off-white solid. A comprehensive summary of its key

chemical and physical properties is provided in the table below.

Property Value

Chemical Formula C₁₈H₂₉ClN₄O

Molecular Weight 352.9 g/mol

CAS Number 56974-46-0

Appearance White to off-white solid

Water Solubility 0.0103 mg/mL

Solubility and Storage
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Proper dissolution and storage are critical for maintaining the stability and activity of

Butalamine hydrochloride. For research applications, it is common to prepare a concentrated

stock solution in an organic solvent, which is then diluted to the final working concentration in

an appropriate aqueous buffer or cell culture medium.

Solvent Solubility
Recommended
Stock Solution
Concentration

Storage of Stock
Solution

DMSO Soluble 10 mM - 50 mM -80°C for up to 1 year

Ethanol Soluble 10 mM - 50 mM -80°C for up to 1 year

Water 0.0103 mg/mL

Not recommended for

high concentration

stock solutions

N/A

Note on Stability: Butalamine hydrochloride powder is stable for up to three years when stored

at -20°C. Stock solutions in DMSO or ethanol should be stored at -80°C to ensure stability for

up to one year. It is recommended to aliquot stock solutions to avoid repeated freeze-thaw

cycles. For short-term use (up to one week), aliquots can be stored at 4°C.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

Butalamine hydrochloride powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Analytical balance

Protocol:
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Calculate the mass of Butalamine hydrochloride required to prepare the desired volume of a

10 mM stock solution. For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L) x 1000

Mass (mg) = 0.010 mol/L x 352.9 g/mol x 0.001 L x 1000 = 3.529 mg

Carefully weigh out 3.529 mg of Butalamine hydrochloride powder using an analytical

balance in a sterile environment (e.g., a laminar flow hood).

Transfer the weighed powder into a sterile microcentrifuge tube.

Add 1 mL of cell culture grade DMSO to the tube.

Tightly cap the tube and vortex thoroughly until the powder is completely dissolved. Gentle

warming in a 37°C water bath may aid dissolution if necessary.

Visually inspect the solution to ensure there is no particulate matter.

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -80°C.

Preparation of Working Solutions for In Vitro Cell-Based
Assays
Materials:

10 mM Butalamine hydrochloride stock solution in DMSO

Sterile phosphate-buffered saline (PBS), physiological saline, or cell culture medium

Sterile tubes for dilution

Protocol:

Thaw an aliquot of the 10 mM Butalamine hydrochloride stock solution at room temperature.
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Perform serial dilutions of the stock solution in the desired sterile aqueous buffer or cell

culture medium to achieve the final working concentrations. For example, to prepare a 100

µM working solution from a 10 mM stock, perform a 1:100 dilution (e.g., add 10 µL of the 10

mM stock to 990 µL of medium).

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.1%, to avoid solvent-induced cytotoxicity. A vehicle control (medium with the

same final concentration of DMSO) should always be included in experiments.

Preparation of Dosing Solutions for In Vivo Animal
Studies
For in vivo administration, Butalamine hydrochloride is often formulated in a vehicle that

enhances its solubility and bioavailability. A common approach involves the use of a co-solvent

system.

Materials:

Butalamine hydrochloride powder

DMSO

PEG300

Tween 80

Sterile saline or PBS

Example Protocol for a 5 mg/kg Dosing Solution: This protocol is an example and may need to

be optimized for specific animal models and routes of administration.

Calculate the total amount of Butalamine hydrochloride needed for the study.

Prepare a stock solution of Butalamine hydrochloride in DMSO (e.g., 50 mg/mL).

For the final dosing solution, a common vehicle formulation is 5% DMSO, 30% PEG300, 5%

Tween 80, and 60% saline.
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To prepare 1 mL of the final dosing solution, mix the following in a sterile tube:

50 µL of the vehicle (DMSO)

300 µL of PEG300. Mix well until the solution is clear.

50 µL of Tween 80. Mix well until the solution is clear.

600 µL of sterile saline or PBS. Mix well.

Dissolve the calculated amount of Butalamine hydrochloride in the prepared vehicle to

achieve the desired final concentration for dosing. For a 5 mg/kg dose in a 200g rat with an

injection volume of 0.2 mL, the concentration would be 5 mg/mL.

Ensure the final solution is clear and free of precipitation before administration.

Recommended Concentrations for Research
Applications
The optimal concentration of Butalamine hydrochloride will vary depending on the specific

research application and experimental model. It is always recommended to perform a dose-

response study to determine the most effective concentration.

Application
Typical
Concentration/Dosage
Range

Reference

In Vitro Smooth Muscle

Relaxation
10 µM - 1 mM [2]

In Vivo Vasodilation (Rat

Model)
50 mg/kg (oral administration) [2]

Signaling Pathway and Experimental Workflow
Butalamine Hydrochloride Signaling Pathway
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Butalamine hydrochloride exerts its vasodilatory effects by acting as a calcium channel blocker

in vascular smooth muscle cells. The influx of extracellular calcium is a critical step in the

initiation of smooth muscle contraction. By blocking L-type calcium channels, Butalamine
hydrochloride reduces the intracellular calcium concentration, which in turn leads to muscle

relaxation and vasodilation.

Caption: Signaling pathway of Butalamine hydrochloride in smooth muscle cells.

Experimental Workflow for Preparing and Using
Butalamine Hydrochloride Solutions
The following diagram outlines a general workflow for the preparation and application of

Butalamine hydrochloride solutions in a research setting.
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Caption: General workflow for preparing and using Butalamine hydrochloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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